Cas no 850910-08-6 (N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide)

• Product Name: N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide
• CAS No: 850910-08-6
• MF: C₁₈H₁₈BrN₃O₃S₂
• MW: 468.387820720673
• CID: 6527386
• Update Time: 2025-10-29

N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide
• (Z)-N-(6-bromo-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-4-(N,N-dimethylsulfamoyl)benzamide
• Benzamide, N-(6-bromo-3-ethyl-2(3H)-benzothiazolylidene)-4-[(dimethylamino)sulfonyl]-

• Inchi： 1S/C18H18BrN3O3S2/c1-4-22-15-10-7-13(19)11-16(15)26-18(22)20-17(23)12-5-8-14(9-6-12)27(24,25)21(2)3/h5-11H,4H2,1-3H3
• InChI Key： SIFNLOJEJOWREB-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC)C2=CC=C(Br)C=C2S1)(=O)C1=CC=C(S(N(C)C)(=O)=O)C=C1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 604.4±65.0 °C(Predicted)
• pka: -1.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide

Comprehensive Overview of N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide (CAS No. 850910-08-6)

N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide (CAS No. 850910-08-6) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique benzothiazole core and dimethylsulfamoyl functional group, has garnered attention due to its structural complexity and potential applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, which aligns with current trends in targeted therapy development.

The molecular structure of N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide features a Z-configuration at the imine double bond, which contributes to its stereochemical uniqueness. The presence of a bromine substituent at the 6-position and an ethyl group at the 3-position of the benzothiazole ring system enhances its lipophilicity, making it a candidate for crossing biological membranes. The dimethylsulfamoyl moiety attached to the benzamide portion provides potential hydrogen-bonding interactions, a feature highly sought after in modern drug design.

Recent scientific literature highlights growing interest in benzothiazole derivatives like CAS 850910-08-6 due to their diverse biological activities. These compounds have shown promise in addressing current healthcare challenges, particularly in areas such as anti-inflammatory agents and neuroprotective compounds. The unique combination of bromo-substitution and sulfonamide functionality in this molecule makes it particularly interesting for researchers investigating structure-activity relationships in medicinal chemistry.

From a synthetic chemistry perspective, N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide represents an excellent example of modern heterocyclic chemistry. The compound's synthesis typically involves multi-step procedures including condensation reactions and selective bromination, topics that are currently trending in organic synthesis discussions. The purity and characterization of this compound are crucial, with techniques like HPLC, NMR spectroscopy, and mass spectrometry being essential for quality control.

The pharmaceutical industry's current focus on small molecule therapeutics has increased demand for structurally complex compounds like CAS 850910-08-6. Its potential applications in drug discovery pipelines and as a chemical probe for biological targets make it valuable for both academic and industrial research. Moreover, the compound's structural features align well with current trends in fragment-based drug design, a popular approach in modern medicinal chemistry.

Quality specifications for N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide typically require ≥95% purity, with strict control of residual solvents and byproducts. Storage recommendations generally suggest keeping the compound at 2-8°C under inert atmosphere to maintain stability, reflecting standard practices for sensitive organic intermediates. These handling protocols are particularly important given the current emphasis on reproducible research in chemical sciences.

Market analysis indicates growing interest in specialty chemicals like CAS 850910-08-6, particularly from pharmaceutical companies engaged in early-stage drug discovery. The compound's unique structure makes it valuable for high-throughput screening libraries, addressing the industry's need for diverse molecular scaffolds. Recent patent literature suggests potential applications of similar benzothiazole derivatives in various therapeutic areas, further driving interest in this chemical space.

From a regulatory perspective, N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide is classified as a research chemical, with its use restricted to laboratory settings. Researchers working with this compound should follow standard laboratory safety protocols, including proper personal protective equipment and ventilation, in line with current chemical hygiene best practices. These precautions are especially relevant given increased focus on laboratory safety standards in recent years.

The future research directions for CAS 850910-08-6 may include exploration of its biological activity profile and optimization of its physicochemical properties for potential therapeutic applications. Current trends in computational chemistry and molecular modeling could facilitate virtual screening of similar compounds, potentially accelerating the discovery of novel bioactive molecules. These approaches align with the pharmaceutical industry's push toward more efficient drug discovery methodologies.

In summary, N-(2Z)-6-bromo-3-ethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-(dimethylsulfamoyl)benzamide (CAS No. 850910-08-6) represents an intriguing compound at the intersection of medicinal chemistry and drug discovery. Its complex structure and potential biological relevance make it a valuable subject for ongoing research, particularly in the context of current trends toward targeted molecular therapies and precision medicine approaches. As research continues, this compound may yield important insights into structure-based drug design principles and contribute to the development of novel therapeutic agents.